Cas no 42024-40-8 (1-(4-Chlorophenyl)-3-methylbutan-2-ol)

1-(4-Chlorophenyl)-3-methylbutan-2-ol is a chlorinated aromatic alcohol with potential applications in pharmaceutical and fine chemical synthesis. Its structure, featuring a 4-chlorophenyl group and a branched alkyl chain, offers versatility as an intermediate in the preparation of bioactive compounds. The presence of both hydroxyl and chloro substituents enhances its reactivity, enabling selective functionalization for tailored synthetic routes. This compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, particularly in the development of analogs with optimized physicochemical properties. Purity and consistency are critical for reproducible results in synthetic applications.

1-(4-Chlorophenyl)-3-methylbutan-2-ol structure

42024-40-8 structure

Product Name:1-(4-Chlorophenyl)-3-methylbutan-2-ol

CAS No:42024-40-8

MF:C₁₁H₁₅ClO

MW:198.6892

MDL:MFCD11935695

CID:4649740

PubChem ID:60797754

Update Time:2025-06-07

1-(4-Chlorophenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-chlorophenyl)-3-methylbutan-2-ol
- CBAJDMVADUVMKD-UHFFFAOYSA-N
- 1-(4-Chlorophenyl)-3-methyl-2-butanol
- A12512
- AKOS010014343
- AS-63030
- MFCD11935695
- CS-0332347
- DB-126580
- 42024-40-8
- SCHEMBL192679
- 1-(4-Chlorophenyl)-3-methylbutan-2-ol
- MDL： MFCD11935695
- Inchi： 1S/C11H15ClO/c1-8(2)11(13)7-9-3-5-10(12)6-4-9/h3-6,8,11,13H,7H2,1-2H3
- InChI Key： CBAJDMVADUVMKD-UHFFFAOYSA-N
- SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 198.0811428g/mol
Monoisotopic Mass: 198.0811428g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
XLogP3: 3.5

1-(4-Chlorophenyl)-3-methylbutan-2-ol Pricemore >>

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